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Core Technology: THRONCAT

THRONCAT (THRonine-derived Non-Canonical Amino acid Tagging) is a metabolic labeling technique

that uses the bioorthogonal threonine analog beta-ethynylserine (βES) to label newly synthesized proteins

(NSPs) [1] [2].

Key Advantage: βES is efficiently incorporated by the threonyl-tRNA synthetase (ThrRS) and can be
used in complete growth media, unlike methionine analogs (e.g., HPG) that often require special

conditions [1] [2].
Primary Use: It enables the visualization, enrichment, and quantification of NSPs across various

models, including bacteria, mammalian cells, and Drosophila melanogaster [1] [2].

Key Performance Data

The table below summarizes the quantitative data on βES incorporation, which is central to its performance.

Parameter
Value /
Finding

Experimental Context

Relative Incorporation
Rate (βES:Thr)

~1:40 (approx.
2.5%)

HeLa cells, 1 mM βES & 1 mM heavy Thr (Thr5), 72-
hr incubation in Thr-free medium [1] [2].
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Parameter
Value /
Finding

Experimental Context

Minimal Labeling
Efficiency

1.4% Based on 142 βES-containing peptides out of ~10,000

labeled peptides identified [1] [2].

Comparison (HPG:Met) ~1:500

(approx. 0.2%)

Cited reference value; HPG is a common methionine

analog [1] [2].

Signal-to-Background (1-
hr label)

~200-fold

increase

HeLa cells, 4 mM βES in complete medium [1].

Effective Concentration
Range

4 µM - 4 mM HeLa cells; lower end effective in Thr-free medium,

higher end in complete medium [1].

Basic Experimental Workflow Diagram

The following diagram outlines a generalized workflow for using βES to label and analyze newly

synthesized proteins, which can be adapted for specific protocols like THRONCAT or QuaNPA.

Frequently Asked Questions

How does βES incorporation compare to HPG in complete media? βES has a significant advantage

in complete growth media. Due to its higher incorporation rate relative to its natural amino acid (~1:40

for βES:Thr vs. ~1:500 for HPG:Met), βES labeling remains efficient even without amino acid

starvation [1] [2]. In a direct test, 1-hour incubation of HeLa cells with 4 mM βES in complete medium

yielded strong labeling, while the same concentration of HPG resulted in minimal incorporation [1].

How do you confirm that βES is specifically incorporated into newly synthesized proteins? The

specificity of βES incorporation is validated through control experiments using protein synthesis

inhibitors. Treatment with cycloheximide (for mammalian cells) or chloramphenicol (for bacteria)

drastically reduces the fluorescent signal after βES labeling, confirming that the signal depends on

active protein synthesis [1] [2]. Furthermore, addition of a large excess of natural threonine also

competes with and reduces βES incorporation [1].
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Is βES toxic to cells? Research indicates that βES is well-tolerated. Incubation of HeLa cells with βES

(up to 4 mM) for 24 hours did not reduce cell viability, and longer-term exposure (e.g., 5 hours with 1

mM βES) did not induce a detectable cellular stress response at the proteome level [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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